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Compound of Interest

Compound Name: N-Isopropyl-4-methoxyaniline

Cat. No.: B103625

An In-depth Technical Guide to the Physicochemical Properties of N-Isopropyl-4-
methoxyaniline

Introduction

N-Isopropyl-4-methoxyaniline, with CAS Number 16495-67-3, is a substituted aniline
derivative of significant interest in synthetic organic chemistry.[1][2] As an intermediate, its
molecular architecture, featuring a secondary amine, a methoxy group, and an aromatic ring,
provides a versatile platform for the synthesis of more complex molecules, particularly in the
fields of pharmaceuticals and materials science. Understanding its fundamental
physicochemical properties is a critical prerequisite for its effective use in reaction design,
process scale-up, purification, and formulation.

This guide, intended for researchers and drug development professionals, provides a
comprehensive overview of the known and predicted physicochemical properties of N-
Isopropyl-4-methoxyaniline. Beyond a simple tabulation of data, it delves into the scientific
principles behind these properties and outlines detailed, self-validating experimental protocols
for their determination. This approach is designed to equip the practicing scientist with both the
data and the methodology required for confident application of this compound in a research
and development setting.

Molecular Identity and Structural Characteristics
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The foundational properties of a molecule are dictated by its structure. N-Isopropyl-4-
methoxyaniline combines a hydrophilic amine moiety and a polar ether group with a lipophilic
aromatic ring and an isopropyl substituent. This amphipathic nature is central to its behavior in
various chemical environments.

Property Value Source

4-methoxy-N-(propan-2-

IUPAC Name Jhaniine [1]
CAS Number 16495-67-3 [1112]
Molecular Formula C10H1sNO [1][2]
Molecular Weight 165.23 g/mol [1]
Canonical SMILES COC1=CC=C(NC(C)C)C=C1 [2]

Computed Physicochemical Properties

In modern chemical research, in silico predictions serve as an invaluable starting point for
experimental design. Computational models provide robust estimates of a molecule's behavior,
guiding solvent selection, predicting membrane permeability, and informing analytical method
development. The following properties for N-Isopropyl-4-methoxyaniline have been
computed based on its structure.[1]
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Implication for

Computed Property Value
Researchers
Indicates good lipid solubility
and suggests the compound
will likely be soluble in non-
polar organic solvents and
XLogP3-AA (LogP) 2.7

poorly soluble in water. This is
a key parameter for designing
extraction and chromatography

protocols.

Topological Polar Surface Area
(TPSA)

21.3 A2

This relatively low TPSA value,
combined with the LogP,

suggests the potential for good
cell membrane permeability, a

crucial factor in drug design.

Hydrogen Bond Donor Count 1 (from the N-H group)

The single hydrogen bond
donor limits its ability to form
extensive hydrogen bond
networks, influencing its boiling
point and solubility in protic

solvents.

Hydrogen Bond Acceptor
2 (from the N and O atoms)
Count

The presence of two acceptor
sites allows for interaction with
protic solvents and biological

targets.

Predicted pKa 6.66 £ 0.32

The amine is predicted to be
weakly basic.[3] This is critical
for selecting appropriate pH
conditions for reactions,
extractions, and formulations,
and for avoiding salt formation

with acidic reagents.

Predicted Density 0.993 £ 0.06 g/cm3

The density is predicted to be

very close to that of water.[3]
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This is an important
consideration for liquid-liquid
extractions, where density
differences drive phase

separation.

Experimental Physicochemical Properties and
Standardized Protocols

While computed properties are useful, experimentally verified data is the gold standard for
scientific integrity. This section details the known experimental properties and provides robust,
step-by-step protocols for the determination of key parameters where published data is scarce.

Physical State, Appearance, and Storage

o Appearance: Based on analogous substituted anilines, N-Isopropyl-4-methoxyaniline is
expected to be a liquid or a low-melting solid at room temperature, potentially with a color
ranging from colorless to yellow or brown due to oxidation upon exposure to air and light.
Aromatic amines are notoriously susceptible to air oxidation, which can lead to coloration.

o Storage: It is recommended to store the compound at room temperature, tightly sealed under
an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[2][3]

Boiling Point
A boiling point of 158 °C at a reduced pressure of 25 Torr has been reported.[3] Distillation

under vacuum is the standard and necessary method for purifying compounds like N-
Isopropyl-4-methoxyaniline.

Causality Behind Experimental Choice: Aromatic amines, especially those with higher
molecular weights, often have high boiling points at atmospheric pressure and can be prone to
decomposition or oxidation at these elevated temperatures. Vacuum distillation lowers the
boiling point, allowing for purification at a lower, non-destructive temperature. This preserves
the integrity of the compound.
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Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is dry
and joints are properly sealed with vacuum grease.

Sample Charging: Charge the distillation flask with the crude N-lsopropyl-4-methoxyaniline
and a magnetic stir bar for smooth boiling.

System Evacuation: Connect the apparatus to a vacuum pump protected by a cold trap.
Slowly and carefully evacuate the system to the target pressure (e.g., 25 Torr), monitoring
with a manometer.

Heating: Begin stirring and gently heat the distillation flask using a heating mantle.

Data Collection: Record the temperature at which the liquid is consistently condensing and
collecting in the receiving flask. This temperature, along with the stable pressure reading
from the manometer, constitutes the boiling point at that pressure.
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Apparatus Setup
Assemble dry short-path
distillation apparatus

'

Charge flask with sample
and stir bar

Distillation Procedure
Connect to vacuum pump
with cold trap

'

Evacuate system to
target pressure (e.g., 25 Torr)

Begin stirring and
gentle heating

Observe for steady
condensation

Record stable system V Record stable vapor
pressure temperature

1. Add excess solute 2. Agitate at constant T 3. Centrifuge to 4. Withdraw known volume 5. Perform accurate serial 6. Quantify via Calculate Solubility
known volume of solvent (24-48h) to reach equilibrium pellet excess solid of supernatant dilution calibrated HPLC-UV (mg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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